5-{4-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-2-amino-5-[[4-[2-(3,5-dimethylphenoxy)ethoxy]phenyl]methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C20H20N2O3S/c1-13-9-14(2)11-17(10-13)25-8-7-24-16-5-3-15(4-6-16)12-18-19(23)22-20(21)26-18/h3-6,9-12H,7-8H2,1-2H3,(H2,21,22,23)/b18-12-
• InChI Key: NIGMQOAVUAUWLZ-PDGQHHTCSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCOC2=CC=C(C=C2)C=C3C(=O)N=C(S3)N)C
• Isomeric SMILES: CC1=CC(=CC(=C1)OCCOC2=CC=C(C=C2)/C=C\3/C(=O)N=C(S3)N)C
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

5-{4-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential in various fields. This compound is also known as DMTB and has a molecular formula of C22H24N2O3S.

Mechanism of Action

The mechanism of action of DMTB is not fully understood, but it is believed to act as a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is involved in the production of prostaglandins, which play a role in inflammation and pain. By inhibiting COX-2, DMTB may reduce inflammation and pain in various conditions. DMTB has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DMTB has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in animal models of inflammation. DMTB has also been shown to reduce oxidative stress and lipid peroxidation in animal models of oxidative stress. In cancer cells, DMTB has been shown to induce cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using DMTB in lab experiments is its potent anti-inflammatory and anticancer properties. It may be a useful tool for studying the mechanisms of inflammation and cancer. However, one limitation is that the mechanism of action of DMTB is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on DMTB. One area of research could be to further investigate its potential as a therapeutic agent for neurodegenerative diseases. Another area of research could be to study its effects on other inflammatory cytokines and pathways. Additionally, more studies could be done to elucidate the mechanism of action of DMTB and its potential for use in combination therapies with other drugs.

Synthesis Methods

The synthesis of 5-{4-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-imino-1,3-thiazolidin-4-one involves the reaction of 2-(3,5-dimethylphenoxy)ethanamine with 4-formylbenzoic acid in the presence of thionyl chloride. The resulting product is then condensed with 2-aminothiazoline to form the final compound.

Scientific Research Applications

DMTB has shown potential in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. DMTB has also been investigated for its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's.